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Compound of Interest

Compound Name: (R)-CMPD-39

Cat. No.: B12424108

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (R)-CMPD-39 is a potent and selective, non-covalent inhibitor of Ubiquitin Specific

Peptidase 30 (USP30).[1][2] USP30 is a deubiquitinating enzyme (DUB) uniquely localized to

the outer mitochondrial and peroxisomal membranes.[2][3] It acts as a negative regulator of

mitophagy and pexophagy, the cellular processes for clearing damaged or superfluous

mitochondria and peroxisomes, respectively.[4][5] By inhibiting USP30, (R)-CMPD-39
enhances the ubiquitination of mitochondrial proteins, thereby promoting the PINK1/Parkin-

mediated mitophagy pathway.[1][2][5] This makes (R)-CMPD-39 a valuable research tool for

studying mitochondrial quality control and a potential therapeutic agent for conditions

associated with defective mitophagy, such as Parkinson's disease.[1][2]

Mechanism of Action: Under conditions of mitochondrial stress or damage, the kinase PINK1

accumulates on the outer mitochondrial membrane, where it phosphorylates ubiquitin

molecules on mitochondrial surface proteins.[5] This recruits the E3 ubiquitin ligase Parkin,

which further ubiquitinates various mitochondrial proteins, tagging the damaged organelle for

degradation via autophagy (mitophagy).[4] USP30 counteracts this process by removing

ubiquitin chains. (R)-CMPD-39 inhibits USP30, preventing the deubiquitination of these
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proteins. This leads to an accumulation of ubiquitin on the mitochondrial surface, amplifying the

signal for mitophagy and accelerating the clearance of damaged mitochondria.[1][2]
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Figure 1: Signaling pathway of USP30 inhibition by (R)-CMPD-39 to enhance mitophagy.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of (R)-CMPD-39 in cell culture

experiments.

Table 1: Inhibitory Activity and Selectivity

Parameter Value Notes

Target USP30
Ubiquitin Specific
Peptidase 30

IC₅₀ ~20 nM In vitro enzymatic assay.[1][2]

| Selectivity | High | Selective for USP30 against a panel of over 40 other DUBs at

concentrations of 1-100 μM.[2] |
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Table 2: Recommended Concentrations and Incubation Times for Cellular Assays

Cell Line Assay Type Concentration
Incubation
Time

Outcome

SH-SY5Y

Target
Engagement
(Ub-PA probe)

Sub-µM range 2 hours

Competition
with ubiquitin
probe,
confirming
target
engagement.
[2]

hTERT-RPE1-

YFP-PRKN

TOMM20

Ubiquitylation

200 nM (maximal

effect)
1-4 hours

Enhanced

ubiquitylation of

TOMM20 after

mitochondrial

depolarization.[1]

[2][6]

SH-SY5Y

Basal Mitophagy

(mitoQC

reporter)

200 nM - 1 µM 96 hours

Significant

increase in the

number and area

of

mitophagosomes

.[1][3]

U2OS

Basal

Pexophagy

(Keima-SKL

reporter)

200 nM - 1 µM 96 hours

Significant

increase in

peroxisomal

autophagy.[1][5]

Patient-derived

Neurons (PRKN

mutant)

Mitophagy

Restoration
1 µM 24 hours

Mitophagy index

restored to near

control levels.[2]

[3]

| General | Toxicity | Up to 1 µM | 96 hours | No observable toxic effects in neuronal cultures.[2]

|
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Experimental Protocols
Protocol 1: General Cell Culture and Treatment
This protocol provides a general guideline for culturing cells and treating them with (R)-CMPD-
39. Specific conditions should be optimized for each cell line.

Materials:

(R)-CMPD-39

Dimethyl sulfoxide (DMSO), sterile

Appropriate cell culture medium (e.g., DMEM/F12)[2]

Fetal Bovine Serum (FBS)[2]

Non-Essential Amino Acids (NEAA)[2]

Cell line of interest (e.g., SH-SY5Y, U2OS, hTERT-RPE1)[2]

Procedure:

Reagent Preparation: Prepare a stock solution of (R)-CMPD-39 (e.g., 10 mM) in sterile

DMSO. Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Cell Seeding: Plate cells at a density appropriate for the specific experiment and allow them

to adhere and grow, typically for 24 hours. For example, seed cells in 6-well plates for

Western blotting or 96-well plates for viability assays.

Treatment Preparation: On the day of the experiment, dilute the (R)-CMPD-39 stock solution

in pre-warmed complete culture medium to achieve the desired final concentrations (e.g.,

200 nM, 500 nM, 1 µM). Prepare a vehicle control using the same final concentration of

DMSO.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing (R)-CMPD-39 or the vehicle control.
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Incubation: Incubate the cells for the desired duration (e.g., 1 hour to 96 hours) under

standard culture conditions (37°C, 5% CO₂).

Induction of Mitophagy (Optional): For studies on depolarization-induced mitophagy, co-

incubate cells with a mitochondrial depolarizing agent cocktail, such as 1 µM Antimycin A and

1 µM Oligomycin A (AO), for the final 1-4 hours of the (R)-CMPD-39 treatment period.[2][6][7]

Downstream Analysis: Following incubation, proceed with the desired downstream analysis,

such as cell lysis for Western blotting or a cell viability assay.

Protocol 2: Western Blotting for TOMM20 Ubiquitination
This protocol details the detection of ubiquitinated mitochondrial proteins, a key indicator of (R)-
CMPD-39 target engagement.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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